Cas no 1797160-70-3 (N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide)

• Product Name: N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide
• CAS No: 1797160-70-3
• MF: C₂₀H₁₅N₅OS
• MW: 373.431001901627
• CID: 5371337
• Update Time: 2025-05-20

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide

• Inchi： 1S/C20H15N5OS/c26-19(15-3-1-9-21-11-15)23-16-7-5-14(6-8-16)18-13-27-20(25-18)24-17-4-2-10-22-12-17/h1-13H,(H,23,26)(H,24,25)
• InChI Key： AXVBNKFHZYNOHO-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide

Comprehensive Overview of N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide (CAS No. 1797160-70-3)

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide (CAS No. 1797160-70-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name Pyridine-Thiazole Carboxamide, belongs to a class of heterocyclic molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting protein kinases and other enzymatic pathways.

The molecular structure of N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide features a pyridine-thiazole core, which is a common pharmacophore in medicinal chemistry. This structural motif is frequently explored for its ability to interact with biological targets, making it a valuable scaffold for designing novel therapeutics. The presence of both pyridine and thiazole rings enhances the compound's binding affinity and selectivity, which are critical factors in drug development.

Recent studies have highlighted the potential of 1797160-70-3 in addressing unmet medical needs, particularly in oncology and inflammatory diseases. The compound's ability to modulate specific signaling pathways has made it a subject of interest in the development of kinase inhibitors, a hot topic in current pharmaceutical research. Kinase inhibitors are widely sought after for their role in treating cancers and autoimmune disorders, aligning with the growing demand for targeted therapies.

From a synthetic chemistry perspective, N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide is synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. The purity and yield of the compound are critical for its application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate the compound's structure and purity.

The market for pyridine-thiazole derivatives like 1797160-70-3 is expanding, driven by the increasing investment in drug discovery and personalized medicine. Pharmaceutical companies and academic institutions are actively exploring the therapeutic potential of such compounds, often collaborating to accelerate the translation of research findings into clinical applications. This trend is reflected in the rising number of patents and publications related to kinase inhibitors and heterocyclic compounds.

In addition to its pharmaceutical applications, N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide is also studied for its potential use in material science. The compound's unique electronic properties make it a candidate for developing organic semiconductors and optoelectronic devices. This interdisciplinary interest underscores the versatility of pyridine-thiazole derivatives in both life sciences and advanced materials.

For researchers and suppliers, the availability of high-quality 1797160-70-3 is essential for advancing studies in these fields. Reputable chemical suppliers often provide detailed technical data sheets, including solubility, stability, and safety information, to ensure proper handling and usage. As the demand for specialized organic compounds grows, the importance of reliable sourcing and characterization cannot be overstated.

In summary, N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pyridine-3-carboxamide (CAS No. 1797160-70-3) represents a promising compound with broad applications in drug discovery and material science. Its unique structural features and biological activity make it a valuable tool for researchers exploring new therapeutic avenues and innovative materials. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research.